Cas no 1313043-23-0 (4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid)

• Product Name: 4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid
• CAS No: 1313043-23-0
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• MDL: MFCD29086305
• CID: 4784866
• Update Time: 2025-10-31

4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid
• 4-Fluoro-1-(2-methoxyethyl)-1H-indole-3-carboxylic acid
• 4-fluoro-1-(2-methoxyethyl)indole-3-carboxylic acid
• 4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid

• MDL： MFCD29086305
• Inchi： 1S/C12H12FNO3/c1-17-6-5-14-7-8(12(15)16)11-9(13)3-2-4-10(11)14/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key： WXIBGMPHNLWELR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C(=O)O)=CN2CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 51.5

Additional information on 4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid

4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid (CAS No. 1313043-23-0)

4-Fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid, also known by its CAS number 1313043-23-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of 4-fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid comprises an indole ring system with a fluorine substituent at the 4-position and a carboxylic acid group at the 3-position. The 1-position of the indole is substituted with a 2-methoxyethyl group, which introduces additional complexity and potential for bioactivity modulation. This combination of functional groups makes the compound a promising candidate for exploring its role in various biological pathways.

Recent studies have highlighted the importance of indole derivatives in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinase enzymes. The presence of the fluorine atom at the 4-position of the indole ring is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins. Similarly, the methoxyethyl side chain at position 1 may contribute to improved solubility and pharmacokinetic profiles, making it a favorable feature for drug design.

The synthesis of 4-fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing and further development.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of inflammatory responses and oxidative stress. For instance, recent research has demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential application in treating inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

Moreover, studies have explored the anti-cancer properties of 4-fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid. In particular, it has been shown to induce apoptosis in various cancer cell lines by targeting key regulatory proteins involved in cell survival pathways. These findings underscore its potential as a lead compound for developing novel anti-cancer therapies.

The methoxyethyl side chain at position 1 plays a crucial role in modulating the pharmacokinetic properties of this compound. By altering the length or substitution pattern of this side chain, researchers can fine-tune its absorption, distribution, metabolism, and excretion (ADME) characteristics. This flexibility makes it an attractive scaffold for further chemical modifications aimed at optimizing drug-like properties.

In addition to its therapeutic potential, 4-fluoro-1-(2-methoxy-ethyl)-1H-indole-3-carboxylic acid serves as a valuable tool for studying indole-based biochemistry and molecular interactions. Its structure provides insights into how subtle changes in substituent patterns can significantly impact molecular behavior and biological activity.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its bioactivity and exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. Collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's versatility and utility in drug discovery.